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Introduction

Oil Blue N, also known by its synonym Solvent Blue 14 and Colour Index name C.I. 61555, is a
synthetic, oil-soluble dye belonging to the anthraquinone class of colorants.[1][2][3] Its chemical
structure, 1,4-bis(isopentylamino)anthracene-9,10-dione, imparts a distinct greenish-blue hue
and renders it soluble in a variety of organic solvents.[3] This property makes it a valuable
agent in numerous industrial and scientific applications, including as a colorant for oils, waxes,
and plastics, and notably as a histological stain for lipids in biological research.[1][3] This
technical guide provides a comprehensive overview of the chemical properties of Oil Blue N,
including detailed quantitative data, experimental protocols for its characterization, and an
illustration of its chemical synthesis.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Oil Blue N are summarized in the
tables below. This data is essential for its handling, application, and for predicting its behavior
in various chemical environments.
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ble 1: C | Chemical ies of Oil Blue N

Property Value Reference(s)
1,4-

Chemical Name bis(isopentylamino)anthracene  [3]
-9,10-dione

Synonyms Solvent Blue 14, C.1. 61555 [11121[3]

CAS Number 2646-15-3 [1]

Molecular Formula C24H30N202 [1]

Molecular Weight 378.51 g/mol [1]

Appearance Dark violet-maroon powder [3]

ble 2: Physicachemical ies of Oil Bl

Property Value Notes Reference(s)

Melting Point 112-114 °C [3]

Data for the related
compound Solvent

Boiling Point Not available Blue 35 (C22H26N202) [4]
is 568.7 °C
(Predicted).

Data for the related
i ) compound Solvent
Density Not available _ [4]
Blue 35is 1.179 g/cm3

(Predicted).

The primary

absorption maximum
) 596 nm, 644 nm o ]
Amax (in acetone) indicates its [3]
(secondary peak) o
characteristic blue

color.

Amax (in DCM) Not available
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Table 3: Solubility Profile of Oil Blue N

The solubility of Oil Blue N is a critical parameter for its application. It is generally
characterized by its high solubility in nonpolar organic solvents and insolubility in water.

Solvent Solubility Notes Reference(s)

Water Insoluble [3]

Soluble (1% solution

results in a turbid,
Acetone [3]
blue to very deep blue

solution)
Toluene Soluble [3]
Butyl acetate Soluble [3]
Ethanol Slightly soluble [3]
Cellosolve Soluble [3]

Synthesis of Oil Blue N

Oil Blue N is synthesized via a condensation reaction between 1,4-dihydroxyanthracene-9,10-
dione (Quinizarin) and 3-methylbutan-1-amine (isoamylamine).[3] This reaction is characteristic
of the synthesis of many anthraquinone dyes, where the hydroxyl groups of the anthraquinone

core are displaced by amino groups.

Caption: Synthesis of Oil Blue N via condensation.

Experimental Protocols

The following sections detail generalized experimental procedures for the determination of key
chemical properties of Oil Blue N. These protocols are intended as a guide and may require
optimization based on available instrumentation and specific research requirements.

Determination of Melting Point
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The melting point of Oil Blue N can be determined using a standard capillary melting point
apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered Oil Blue N is packed into a capillary
tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady rate of 1-2 °C per minute.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid has turned into a clear liquid (completion of melting)
are recorded. This range represents the melting point.

» Replicate Measurements: The procedure should be repeated at least twice, and the average
of the consistent readings should be reported.

Determination of Solubility

A gravimetric method can be employed to quantitatively determine the solubility of Oil Blue N
in various organic solvents.

Methodology:

e Preparation of Saturated Solution: An excess amount of Oil Blue N is added to a known
volume of the desired solvent in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C) for an extended
period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution is saturated.

o Separation of Undissolved Solid: The saturated solution is allowed to stand, and a known
volume of the clear supernatant is carefully withdrawn using a syringe fitted with a filter (e.qg.,
0.45 um) to remove any suspended patrticles.
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» Solvent Evaporation: The withdrawn aliquot is placed in a pre-weighed container, and the
solvent is evaporated under a gentle stream of nitrogen or in a vacuum oven at a
temperature below the boiling point of the solvent and the melting point of the dye.

o Mass Determination: The container with the dried residue is weighed, and the mass of the
dissolved Oil Blue N is determined by subtracting the initial weight of the container.

o Calculation: The solubility is calculated and expressed in grams of solute per 100 mL of
solvent ( g/100 mL) at the specified temperature.

UV-Visible Spectroscopy

UV-Visible spectroscopy is used to determine the absorption spectrum and the wavelength of
maximum absorbance (Amax) of Oil Blue N.

Methodology:

e Solvent Selection: A suitable solvent in which Oil Blue N is readily soluble and that is
transparent in the visible region of the electromagnetic spectrum (e.g., acetone, toluene) is
chosen.

o Preparation of Stock Solution: A stock solution of Oil Blue N of a known concentration (e.g.,
10 mg/L) is prepared by accurately weighing the dye and dissolving it in a known volume of
the chosen solvent.

e Preparation of Working Solutions: A series of dilutions are made from the stock solution to
obtain working solutions of lower concentrations.

e Spectrophotometer Setup: The spectrophotometer is calibrated using the pure solvent as a
blank.

o Spectral Scan: The absorbance of one of the working solutions is measured over a
wavelength range of approximately 400 nm to 800 nm to obtain the full absorption spectrum
and to identify the Amax.

o Absorbance Measurement at Amax: The absorbance of all the working solutions is measured
at the determined Amax.
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» Data Analysis: A calibration curve of absorbance versus concentration can be plotted to
verify Beer-Lambert's law for the dye in the chosen solvent.

Safety and Handling

Oil Blue N is classified as a chemical that can cause skin and serious eye irritation.[3]
Therefore, appropriate personal protective equipment, including safety glasses, gloves, and a
lab coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or under a fume hood. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.

Conclusion

Oil Blue N possesses a well-defined set of chemical and physical properties that make it a
versatile dye for various applications. Its anthraquinone structure provides thermal and
chemical stability, while the isopentylamino substituents confer its characteristic color and
solubility in organic media. The experimental protocols outlined in this guide provide a
framework for the consistent and accurate characterization of this compound, which is crucial
for its effective use in research and development. Further investigation into its quantitative
solubility in a broader range of solvents and the determination of other physicochemical
parameters such as its boiling point and density would provide an even more complete
understanding of this important dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Oil Blue N]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585557/docs#an-in-depth-technical-guide-to-the-
chemical-properties-of-oil-blue-n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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